Cas no 409316-76-3 (3-(3-methoxypropyl)-1,1-dimethylure)

• Product Name: 3-(3-methoxypropyl)-1,1-dimethylure
• CAS No: 409316-76-3
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 1512538
• Update Time: 2025-05-25

3-(3-methoxypropyl)-1,1-dimethylure Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxypropyl)-1,1-dimethylure
• Urea, N-(3-methoxypropyl)-N,N-dimethyl- (9CI)

• Inchi： 1S/C7H16N2O2/c1-9(2)7(10)8-5-4-6-11-3/h4-6H2,1-3H3,(H,8,10)
• InChI Key： ATHYVSLPGNFXND-UHFFFAOYSA-N
• SMILES： N(C)(C)C(NCCCOC)=O

Additional information on 3-(3-methoxypropyl)-1,1-dimethylure

Introduction to 3-(3-methoxypropyl)-1,1-dimethylurea (CAS No. 409316-76-3) in Modern Chemical and Pharmaceutical Research

3-(3-methoxypropyl)-1,1-dimethylurea, identified by its Chemical Abstracts Service (CAS) number 409316-76-3, is a compound of significant interest in the realm of chemical and pharmaceutical research. This compound, characterized by its structural motif of a dimethylurea group attached to a 3-methoxypropyl side chain, has garnered attention due to its potential applications in various biochemical and medicinal chemistry contexts. The unique combination of functional groups in its molecular architecture makes it a versatile candidate for further exploration, particularly in the development of novel bioactive molecules.

The dimethylurea moiety is known for its ability to participate in hydrogen bonding interactions, which is a critical factor in the design of drug-like molecules. This feature enhances the compound's solubility and binding affinity, making it a valuable scaffold for medicinal chemists. Additionally, the 3-methoxypropyl side chain introduces hydrophobicity and steric bulk, which can be fine-tuned to optimize pharmacokinetic properties. Such structural attributes are particularly relevant in the context of drug discovery, where balancing hydrophilic and hydrophobic interactions is essential for achieving desired biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-(3-methoxypropyl)-1,1-dimethylurea with various biological targets more accurately. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic intervention. For instance, preliminary computational studies have indicated potential interactions with enzymes involved in metabolic pathways, which could be exploited for the development of drugs targeting metabolic disorders.

In the realm of medicinal chemistry, the synthesis of derivatives of 3-(3-methoxypropyl)-1,1-dimethylurea has been explored as a means to enhance its pharmacological profile. By modifying the methoxypropyl side chain or introducing additional functional groups, researchers aim to improve bioavailability, reduce toxicity, and enhance target specificity. Such modifications are often guided by structure-activity relationship (SAR) studies, which provide insights into how changes at the molecular level can influence biological activity.

The role of urea-based compounds in pharmaceutical development cannot be overstated. Urea derivatives are widely recognized for their versatility and efficacy in modulating biological processes. The presence of the dimethylurea group in 3-(3-methoxypropyl)-1,1-dimethylurea contributes to its potential as a pharmacophore, facilitating interactions with biological macromolecules. This has led to interest in using this compound as a starting point for developing novel therapeutic agents.

One particularly intriguing aspect of 3-(3-methoxypropyl)-1,1-dimethylurea is its potential application in the field of agrochemicals. The structural features that make it attractive for pharmaceutical applications also make it suitable for use as an intermediate in the synthesis of pesticides and herbicides. The ability to fine-tune its properties through chemical modification allows researchers to develop compounds that are both effective and environmentally friendly.

The synthesis of 3-(3-methoxypropyl)-1,1-dimethylurea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to streamline the process. These methods not only improve efficiency but also minimize waste production, aligning with the growing emphasis on sustainable chemistry.

Recent research has also highlighted the importance of understanding the environmental impact of chemical compounds like 3-(3-methoxypropyl)-1,1-dimethylurea. Studies have focused on assessing their biodegradability and potential effects on non-target organisms. Such investigations are crucial for ensuring that compounds used in pharmaceuticals and agrochemicals do not pose undue risks to ecosystems.

The development of novel analytical techniques has further enhanced our ability to study compounds like 3-(3-methoxypropyl)-1,1-dimethylurea. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy provide detailed information about molecular structure and purity. These tools are indispensable for confirming the identity of synthesized compounds and characterizing their interactions with biological targets.

In conclusion,3-(3-methoxypropyl)-1,1-dimethylurea (CAS No. 409316-76-3) represents a fascinating compound with diverse applications in chemical research and drug development. Its unique structural features make it a valuable scaffold for designing bioactive molecules with potential therapeutic applications. As research continues to uncover new possibilities for this compound，its significance is likely to grow further，driving innovation across multiple scientific disciplines.